Stigmast-4-en-3-one

• CAS No.: 1058-61-3
• Product Name: Stigmast-4-en-3-one
• Molecular Formula: C29H48O
• Molecular Weight: 412.7 g/mol
• IUPAC Name: (8S,9S,10R,13R,14S)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h18-21,24-27H,7-17H2,1-6H3/t20-,21-,24+,25?,26+,27+,28+,29-/m1/s1
• Standard InChIKey: RUVUHIUYGJBLGI-VCVIHXEESA-N
• Isomeric SMILES: CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)C(C)C
• SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(C)C
• Canonical SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(C)C
• Appearance: Powder
• Description: β-Sitosterol (beta-sitosterol) is one of several phytosterols (plant sterols) with chemical structures similar to that of cholesterol. It is a white, waxy powder with a characteristic odor, and is one of the components of the food additive E499. Phytosterols are hydrophobic and soluble in alcohols. β-sitosterol is being studied for its potential to reduce benign prostatic hyperplasia (BPH) and blood cholesterol levels.
• Synonyms: stigmast-4-en-3-one
• Reference: 1. Kim TH, Lim HJ, Kim MS, Lee MS. Dietary supplements for benign prostatic hyperplasia: an overview of systematic reviews. Maturitas. 2012 Nov;73(3):180-5. doi: 10.1016/j.maturitas.2012.07.007. Epub 2012 Aug 9. PMID: 22883375.; ; 2. Rudkowska I, AbuMweis SS, Nicolle C, Jones PJ. Cholesterol-lowering efficacy of plant sterols in low-fat yogurt consumed as a snack or with a meal. J Am Coll Nutr. 2008 Oct;27(5):588-95. doi: 10.1080/07315724.2008.10719742. PMID: 18845709.; ; 3. Gallina G, Ferretti G, Merlanti R, Civitareale C, Capolongo F, Draisci R, Montesissa C. Boldenone, boldione, and milk replacers in the diet of veal calves: the effects of phytosterol content on the urinary excretion of boldenone metabolites. J Agric Food Chem. 2007 Oct 3;55(20):8275-83. doi: 10.1021/jf071097c. Epub 2007 Sep 11. PMID: 17844992.; ; 4. Ros MM, Sterk SS, Verhagen H, Stalenhoef AF, de Jong N. Phytosterol consumption and the anabolic steroid boldenone in humans: a hypothesis piloted. Food Addit Contam. 2007 Jul;24(7):679-84. doi: 10.1080/02652030701216727. PMID: 17613052.; ; 5. Draisci R, Merlanti R, Ferretti G, Fantozzi L, Ferranti C, Capolongo F, Segato S, Montesissa C. Excretion profile of boldenone in urine of veal calves fed two different milk replacers. Anal Chim Acta. 2007 Mar 14;586(1-2):171-6. doi: 10.1016/j.aca.2007.01.026. Epub 2007 Jan 19. PMID: 17386709.
• PubChem Compound: 241573
• Last Modified: Nov 11 2021